6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene

• IUPAC Name: 6-methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C12H16O/c1-9-11-6-4-3-5-10(11)7-8-12(9)13-2/h7-8H,3-6H2,1-2H3
• InChI Key: NJOJUKGAHCDZNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1CCCC2)OC
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol

Description

6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene is a chemical compound with the molecular formula C₁₁H₁₄O . It is also known by other names, including 6-Methoxytetralin and 6-Methoxy-1,2,3,4-tetrahydronaphthalene . The compound features a naphthalene core with a methoxy group (–OCH₃) and a methyl group (–CH₃) attached to it. Its systematic IUPAC name is 1,2,3,4-tetrahydro-6-methoxynaphthalene .

Synthesis Analysis

The synthetic methods for preparing 6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene involve various routes, including cyclization reactions, reduction processes, and etherification. Researchers have reported several approaches, but a common method is the reduction of 6-Methoxy-1,2,3,4-tetralone using reducing agents like sodium borohydride or lithium aluminum hydride. This reduction leads to the formation of the desired tetrahydronaphthalene compound.

Molecular Structure Analysis

The molecular structure of 6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene consists of a fused bicyclic ring system. The methoxy group is attached to one of the carbon atoms in the naphthalene ring, while the methyl group is positioned on another carbon atom. The compound’s three-dimensional arrangement influences its physical and chemical properties.

Scientific Research Applications

Crystallographic Analysis

Crystal Structures in Synthesis Attempts : The crystal structures of certain 1,2,3,4-tetrahydronaphthalenes, related to 6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene, were studied during efforts towards the synthesis of elisabethin A. These structures were analyzed to understand the stereochemistry and conformation of the tetrahydronaphthalene moiety, which is closely related in structure to 6-Methoxy-5-methyl-1,2,3,4-tetrahydronaphthalene (Kaiser, Weil, Gärtner, & Enev, 2023).

Chemical Synthesis and Molecular Structure Analysis

Synthesis and Molecular Dynamics : The synthesis and detailed molecular analysis of 6-methoxy-1,2,3,4-tetrahydronaphthalene derivatives have been an area of interest. For instance, spectroscopic techniques such as FT-IR, FT-Raman, and NMR, along with computational methods, were used to study the molecular structure, electrostatic potential, non-linear optical properties, and vibrational assignments of the compound. These studies are crucial for understanding the compound’s conformational stability and its potential applications in various scientific fields (Arivazhagan, Kavitha, & Subhasini, 2014).

Applications in Material Science and Synthetic Chemistry

Synthetic Strategies and Chemical Properties : In synthetic chemistry, the compound and its derivatives have been used as intermediates or probes in the synthesis of complex molecules. For example, their reactivity and stereochemistry have been leveraged in the synthesis of compounds with potential applications in fields like oncology and receptor studies. The manipulation of functional groups and stereochemistry in these compounds illustrates their versatility and importance in synthetic strategies (Berardi et al., 2005).